

carbetocin supply chain challenges LMIC settings

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Carbetocin

CAS No.: 37025-55-1

Cat. No.: S640086

Get Quote

Supply Chain Challenges & Solutions

Challenge Category	Specific Challenge	Documented Solutions & Mitigation Strategies
Cold Chain & Storage	Oxytocin requires constant 2-8°C refrigeration , which is often unavailable, leading to drug degradation [1] [2] [3].	Use of heat-stable carbetocin (HSC) , which remains stable at ≤30°C for up to 3 years , eliminating cold chain needs [1] [4] [3].
Manufacturing & Supply	High manufacturing complexity and cost ; specialized peptide facilities require investments over \$25 million [5].	Pooled procurement to consolidate demand and reduce costs [1]. Strategic partnerships between multinational and local manufacturers to boost local capacity [5].
Distribution & Last-Mile Delivery	Fragile supply chains and high distribution costs (40-45% higher due to cold chain) [5]. 25% product wastage from cold chain failures during last-mile delivery [5].	Leveraging HSC's thermostability to simplify logistics and reduce wastage [1] [5]. Integration with tranexamic acid (TXA) and other PPH bundle elements [1].

Challenge Category	Specific Challenge	Documented Solutions & Mitigation Strategies
Regulatory & Policy Hurdles	Divergent regulatory requirements across countries cause delays; registration can take from 6 months to over 3 years [5].	WHO prequalification (2022) of HSC, which accelerates national registration and procurement [1] [5]. Updating national guidelines and Essential Medicines Lists (EML) to include HSC [1] [6].
Training & Awareness	Provider unfamiliarity with HSC protocols, and confusion over dosage and timing versus oxytocin [1].	Simulation drills for health workers and appointing "PPH champions" [1]. Community-based interventions to raise awareness of PPH danger signs [1].

Successful Implementation Protocols

Programs in countries like Nigeria, Kenya, and South Sudan have achieved over **90% coverage** of heat-stable **carbetocin** by bundling several strategies [1]. You can adapt the following protocol for introducing HSC in a new region:

- **Step 1: Policy Integration and Regulatory Approval**
 - **Action:** Advocate for the inclusion of HSC in national treatment guidelines and the Essential Medicines List, using the **WHO prequalification** status to streamline local regulatory approval [1] [5] [6].
- **Step 2: Strategic Procurement and Financing**
 - **Action:** Utilize **pooled procurement mechanisms** and seek **domestic funding and private sector investment** to ensure sustainable purchase and supply. Ferring Pharmaceuticals offers a subsidized price for HSC in low and lower-middle-income countries [1] [7].
- **Step 3: Supply Chain Strengthening and Logistics**
 - **Action:** Integrate HSC into the national supply chain, leveraging its thermostability to bypass cold chain infrastructure. This is crucial for last-mile delivery to primary health centers and in humanitarian settings [1] [5].
- **Step 4: Comprehensive Health Worker Training**
 - **Action:** Conduct **hands-on, simulation-based training** for frontline health workers on the correct administration of HSC. Emphasize that it is for **PPH prevention only** and must not be used for labor induction or augmentation [1] [3].
- **Step 5: Community Engagement and Monitoring**

- **Action:** Launch community awareness campaigns on PPH danger signs and the availability of effective prevention. Establish **pharmacovigilance systems** to monitor drug safety and usage post-introduction [1] [3].

Supporting Quantitative Data

The decision to adopt HSC is supported by positive cost-effectiveness analyses in multiple LMIC settings:


Country Setting	Key Finding (vs. Oxytocin)	Source / Context
India	Averting 5,468 PPH events and 5 maternal deaths , saving \$171,700 per 100,000 births [2].	Cost-effectiveness model from the public healthcare system perspective [2].
Uganda	Averting 57,536 PPH cases and 123 maternal deaths , saving over \$1 million in healthcare system costs [8].	Decision tree model applied to an annual cohort of women giving birth in public facilities [8].
Nigeria (Pilot)	56% of women received HSC, leading to a PPH incidence of 0.8% [1].	Mixed-methods implementation research across 3 states [1].

Troubleshooting Common Scenarios (FAQs)

- **Q: How can we prevent the misuse of heat-stable carbetocin for labor induction?**
 - **A:** This is a critical safety point. Implement clear labeling and provider education that explicitly states HSC is **only for PPH prevention after the baby is born**. This is a key recommendation from FIGO and ICM [3].
- **Q: Our country has updated its guidelines, but HSC is still not available in clinics. What are the common bottlenecks?**
 - **A:** The gap between policy and availability is often due to **fragmented supply chains, uncertain financing, and lengthy procurement processes** [1] [6]. Advocate for the inclusion of HSC in national tender documents and explore innovative financing mechanisms, such as partnerships with organizations like UNFPA [6].

- **Q: We have both quality-assured and non-quality-assured generic versions of carbetocin entering the market. How should we proceed?**
 - **A:** Prioritize procurement of **WHO-prequalified** or **stringently regulated (e.g., Swissmedic-approved)** products to ensure efficacy and safety. The presence of substandard products is a known market challenge [5] [6].

The following diagram illustrates how these strategies interconnect to form a robust framework for overcoming **carbetocin** supply chain challenges.



Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Heat-Stable Carbetocin in the Management of Postpartum... [dovepress.com]
2. Cost-effectiveness and budget impact of heat-stable ... [bmchealthservres.biomedcentral.com]
3. Guidance on the use of heat-stable carbetocin as an ... [figo.org]
4. Heat-Stable Carbetocin in the Management of Postpartum ... [pmc.ncbi.nlm.nih.gov]

5. API MarketGlobal Outlook... | Intel Market Research Carbetocin [intelmarketresearch.com]
6. A Tale of Two Medicines: The Need for Ownership, End-to ... [mchandaids.org]
7. Ferring statement on subsidised pricing of heat-stable ... [fering.com]
8. Cost-effectiveness results comparing heat-stable carbetocin ... [journals.plos.org]

To cite this document: Smolecule. [carbetocin supply chain challenges LMIC settings]. Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b640086#carbetocin-supply-chain-challenges-lmic-settings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States
Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com